Methyl 4-((2-oxo-2-((1-phenylethyl)amino)acetamido)methyl)piperidine-1-carboxylate

• IUPAC Name: methyl 4-[[[2-oxo-2-(1-phenylethylamino)acetyl]amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C18H25N3O4/c1-13(15-6-4-3-5-7-15)20-17(23)16(22)19-12-14-8-10-21(11-9-14)18(24)25-2/h3-7,13-14H,8-12H2,1-2H3,(H,19,22)(H,20,23)
• InChI Key: ADHXXTCBBHDBPF-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(=O)NCC2CCN(CC2)C(=O)OC
• Molecular Formula: C18H25N3O4
• Molecular Weight: 347.4 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving this compound are not well-documented in the available literature. Further studies and experiments are required to understand its reactivity and the various chemical reactions it can undergo.

Scientific Research Applications

Synthesis and Characterization

• The compound is involved in the synthesis and characterization of novel chemical structures, playing a crucial role in the development of new chemical entities. For instance, it's utilized in the preparation of compounds like methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-carboxylates as heterocyclic amino acids in their N-Boc protected ester form, serving as building blocks for further chemical synthesis (Matulevičiūtė et al., 2021).

Pharmaceutical Applications

• The compound is used in the context of pharmaceuticals, specifically in the synthesis of compounds with potential therapeutic effects. For instance, it's involved in the creation of Aurora kinase inhibitors, which may be useful in treating cancer (ロバート ヘンリー，ジェームズ, 2006).

Analytical and Structural Chemistry

• It's also a subject of interest in structural chemistry, where its molecular and crystal structures are analyzed. This helps in understanding the compound's properties and behavior in different conditions, which is essential for its use in various applications (Kuleshova & Khrustalev, 2000).